
methyl behenate CAS number and safety data
sheet

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Methyl behenate

Cat. No.: B033397 Get Quote

An In-depth Technical Guide to Methyl Behenate: CAS Number and Safety Data

This technical guide provides comprehensive information on the chemical and physical

properties of methyl behenate, with a primary focus on its safety profile as detailed in its

Safety Data Sheet (SDS). The content is intended for researchers, scientists, and professionals

in drug development who may handle this substance.

Chemical Identification
Methyl behenate is the methyl ester of behenic acid, a long-chain saturated fatty acid.

Chemical Name: Methyl behenate

Synonyms: Methyl docosanoate, Behenic acid methyl ester, Docosanoic acid methyl ester[1]

[2][3]

CAS Number: 929-77-1[1][2][3][4][5][6][7][8]

EC Number: 213-207-8[4][6]

Molecular Formula: C₂₃H₄₆O₂[5][7][8] or CH₃(CH₂)₂₀COOCH₃[3][4]

Physical and Chemical Properties
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The physical and chemical data for methyl behenate are summarized in the table below. This

substance is typically a white, solid powder or crystal at room temperature.[2][4]

Property Value Source(s)

Molecular Weight 354.61 g/mol [3][4][5]

Physical State Solid, Powder [1][4]

Melting Point 54 - 56 °C / 129.2 - 132.8 °F [1][4][6][7]

Boiling Point 393 °C at 760 mmHg [7]

Flash Point 110 °C / 230 °F [6]

Solubility Insoluble in water. [6]

Purity ≥96.0% to ≥98.5% (GC) [2][4]

Hazard Identification and Safety
The hazard classification for methyl behenate varies across different suppliers. While some

sources classify it as not hazardous under OSHA 29 CFR 1910.1200[1][6][9], other safety data

sheets indicate specific hazards.

GHS Hazard Classification
One supplier identifies the following GHS classifications:

Acute toxicity, oral (Category 4), H302: Harmful if swallowed.[7][8]

Skin corrosion/irritation (Category 2), H315: Causes skin irritation.[7]

Serious eye damage/eye irritation (Category 2A), H319: Causes serious eye irritation.[7]

Specific target organ toxicity, single exposure (Category 3), H335: May cause respiratory

irritation.[7]

Acute and chronic aquatic toxicity (Category 1), H410: Very toxic to aquatic life with long

lasting effects.[8]
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It is crucial for users to consult the specific SDS provided by their supplier.

NFPA and HMIS Ratings
The NFPA and HMIS ratings provide a quick overview of the substance's hazards.

Rating System Health Flammability Reactivity

NFPA 0 1 0

HMIS 0 1 0

Source:[6]

Experimental Protocols and Methodologies
The Safety Data Sheets reviewed for this guide do not contain detailed experimental protocols

for determining the toxicological or physical properties listed. This information is typically

generated through standardized testing methods (e.g., OECD guidelines) but the specific

methodologies are not included in the SDS documents themselves. The following sections

outline the recommended safety procedures and protocols for handling the substance.

First-Aid Measures
In case of exposure, the following first-aid measures are recommended:

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 8 Tech Support

https://www.agilent.com/cs/library/msds/FLPK-004S_NAEnglish.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b033397?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Exposure Route First-Aid Protocol Source(s)

Inhalation

Remove victim to fresh air. If

breathing is difficult, provide

respiratory support. Seek

medical attention.

[6][7][8]

Skin Contact

Wash the affected area

thoroughly with soap and

water. Remove contaminated

clothing.

[7][8]

Eye Contact

Rinse opened eyes for several

minutes under running water.

Remove contact lenses if

present and easy to do. Seek

immediate medical attention.

[6][7][8]

Ingestion

Do NOT induce vomiting.

Wash out the mouth with water

and seek medical attention.

[7][8]

Handling and Storage
Proper handling and storage are essential to ensure safety.

Handling: Avoid contact with skin, eyes, or clothing.[1] Avoid breathing dust.[1][8] Ensure

adequate ventilation in the handling area.[7][8] Do not eat, drink, or smoke when using this

product.[8]

Storage: Keep containers tightly closed in a dry, cool, and well-ventilated place.[1][8]

Recommended storage temperatures can be 2-8°C or as low as -20°C for powders.[4][8]

Stability and Reactivity
Chemical Stability: Stable under recommended storage conditions.[7][8]

Incompatible Materials: Strong oxidizing agents, strong acids, and strong alkalis.[1][7][8]
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Hazardous Decomposition Products: Upon combustion, may produce carbon monoxide (CO)

and carbon dioxide (CO₂).[1][7][8]

Visualized Workflow: Personal Protective
Equipment
The following diagram illustrates the recommended personal protective equipment (PPE) to be

used when handling methyl behenate, based on standard laboratory safety protocols outlined

in the substance's SDS.
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Handling Methyl Behenate

Work in a well-ventilated area
(e.g., fume hood)

Is there a risk of exposure?

Eye Protection:
Safety goggles with side-shields

 Always

Hand Protection:
Protective gloves

Body Protection:
Impervious clothing / Lab coat

Respiratory Protection:
Use suitable respirator if dust is generated

 If inhalation risk exists

Proceed with work

 No inhalation risk

Click to download full resolution via product page
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Caption: Recommended Personal Protective Equipment (PPE) workflow for handling methyl
behenate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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